N-{3-[(4-methylpiperidin-1-yl)methyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}benzamide

• IUPAC Name: N-[3-[(4-methylpiperidin-1-yl)methyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]benzamide
• InChI: InChI=1S/C22H28N2OS/c1-16-11-13-24(14-12-16)15-19-18-9-5-6-10-20(18)26-22(19)23-21(25)17-7-3-2-4-8-17/h2-4,7-8,16H,5-6,9-15H2,1H3,(H,23,25)
• InChI Key: HPXJIKVBEKNVKV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(SC3=C2CCCC3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C22H28N2OS
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a piperidine ring, a benzothiophene ring, and a benzamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system with which it interacts. Piperidine derivatives are known to have various pharmacological applications.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This could include wearing protective clothing and using proper ventilation. It’s also important to note that it may emit toxic fumes under fire conditions.

Future Directions

Piperidine derivatives, such as this compound, are of significant interest in the field of medicinal chemistry. Future research could explore the synthesis of similar compounds, their potential biological activities, and their applications in the development of new drugs.